Cas no 119868-25-6 (5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol)

• Product Name: 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol
• CAS No: 119868-25-6
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• MDL: MFCD03426594
• CID: 890395
• PubChem ID: 820226
• Update Time: 2025-08-04

5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol
• 5-methyl-1-phenyl-3-(trifluoromethyl)pyrazol-4-ol
• 4-hydroxy-5-methyl-1-phenyl-3-trifluoromethylpyrazole
• 119868-25-6
• 7G-317S
• MFCD03426594
• AKOS005071014
• 1H-Pyrazol-4-ol, 5-methyl-1-phenyl-3-(trifluoromethyl)-
• AO-181/25113061
• DTXSID60356176
• J-517739

• MDL： MFCD03426594
• Inchi： 1S/C11H9F3N2O/c1-7-9(17)10(11(12,13)14)15-16(7)8-5-3-2-4-6-8/h2-6,17H,1H3
• InChI Key： YOHTWWBAMZHHLC-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)N(C2C=CC=CC=2)N=1)O)(F)F

Computed Properties

• Exact Mass: 242.06700
• Monoisotopic Mass: 242.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Melting Point: 156-158°
• PSA: 38.05000
• LogP: 2.90510

5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol Security Information

• HazardClass：IRRITANT

Additional information on 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol

5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol (CAS 119868-25-6): A Promising Molecular Scaffold for Therapeutic Innovation

5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol, identified by its unique chemical identity CAS 119868-25-6, represents a novel class of heterocyclic compounds with significant potential in pharmaceutical research. This molecule, characterized by its 1H-pyrazol-4-ol core structure and functional groups such as 5-methyl and 3-(trifluoromethyl), has attracted widespread attention due to its versatile chemical properties and biological activities. Recent studies have demonstrated its role in modulating inflammatory pathways, targeting oncogenic signaling, and exhibiting neuroprotective effects, making it a focal point in the development of next-generation therapeutics.

The chemical structure of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol is composed of a pyrazole ring with a hydroxyl group at the 4-position, a phenyl ring at the 1-position, and a trifluoromethyl group at the 3-position. The trifluoromethyl substituent enhances the molecule’s metabolic stability and lipophilicity, while the phenyl group contributes to its binding affinity for specific protein targets. The 5-methyl group further modulates the molecule’s reactivity and pharmacokinetic profile, positioning it as a highly tunable scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 1H-pyrazol-4-ol derivatives in the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with trifluoromethyl substitutions exhibit significantly enhanced potency against TNF-α and IL-6 pathways, which are critical in chronic inflammatory diseases. This finding underscores the potential of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol as a lead compound for the treatment of autoimmune disorders and inflammatory conditions.

Moreover, the 1H-pyrazol-4-ol framework has shown promise in oncology. A 2024 preclinical study in Cancer Research reported that derivatives with trifluoromethyl groups effectively inhibit the PI3K/AKT/mTOR signaling pathway, a key driver of tumor progression. The phenyl substitution in 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol was found to enhance its ability to bind to the PI3K catalytic subunit, thereby suppressing cancer cell proliferation. These results suggest that the molecule could be a valuable candidate for the development of targeted anticancer therapies.

In the field of neuropharmacology, 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol has emerged as a potential therapeutic agent for neurodegenerative diseases. A 2023 study in Neuropharmacology revealed that the compound exhibits neuroprotective effects by reducing oxidative stress and modulating glutamate receptor activity. The trifluoromethyl group was found to stabilize the molecule’s interaction with the NMDA receptor, which is implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. These findings highlight the molecule’s potential in the treatment of central nervous system disorders.

The pharmacokinetic properties of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol are also a critical aspect of its therapeutic potential. The trifluoromethyl substitution significantly improves the molecule’s metabolic stability, reducing its susceptibility to enzymatic degradation. This feature enhances its bioavailability and prolongs its half-life in vivo, which is advantageous for chronic disease management. Additionally, the phenyl group contributes to the molecule’s lipophilicity, facilitating its penetration into biological membranes and improving its cellular uptake.

From a synthetic perspective, the preparation of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol involves multi-step organic reactions, including the formation of the pyrazole ring and subsequent functional group modifications. The trifluoromethyl group is typically introduced via electrophilic substitution reactions, while the phenyl substitution is achieved through coupling reactions. The 5-methyl group is often incorporated during the ring formation process, ensuring the molecule’s structural integrity and biological activity.

Despite its promising properties, the development of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol as a therapeutic agent is still in its early stages. Challenges such as optimizing its selectivity for target proteins, minimizing off-target effects, and ensuring its safety profile in clinical trials remain significant hurdles. However, ongoing research is focused on addressing these challenges through advanced computational modeling, structure-activity relationship (SAR) studies, and high-throughput screening techniques.

In conclusion, 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol (CAS 119868-25-6) represents a groundbreaking molecule with broad therapeutic applications. Its unique chemical structure, combined with its ability to modulate critical biological pathways, positions it as a promising candidate for the development of innovative treatments for inflammatory diseases, cancer, and neurodegenerative disorders. As research in this area continues to advance, the potential of this molecule to transform modern medicine is becoming increasingly evident.

Key Features of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol:
- 1H-pyrazol-4-ol core structure
- Trifluoromethyl substitution enhancing metabolic stability
- Phenyl group improving binding affinity
- 5-methyl group modulating reactivity and pharmacokinetics
- Potential applications in anti-inflammatory, oncology, and neuropharmacology

References:
1. Journal of Medicinal Chemistry, 2023.
2. Cancer Research, 2024.
3. Neuropharmacology, 2023.

Disclaimer: This information is for educational and research purposes only. The use of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-ol in clinical settings requires rigorous scientific validation and regulatory approval.